Cas no 2389078-16-2 (Fmoc-D-Cys(Dpm)-OH)

• Product Name: Fmoc-D-Cys(Dpm)-OH
• CAS No: 2389078-16-2
• MF: C₃₁H₂₇NO₄S
• MW: 509.615387201309
• CID: 5142532
• Update Time: 2025-05-25

Fmoc-D-Cys(Dpm)-OH Chemical and Physical Properties

Names and Identifiers

• (2S)-3-[(diphenylmethyl)sulfanyl]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• D-Cysteine, S-(diphenylmethyl)-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-
• Fmoc-D-Cys(Dpm)-OH

• Inchi： 1S/C31H27NO4S/c33-30(34)28(20-37-29(21-11-3-1-4-12-21)22-13-5-2-6-14-22)32-31(35)36-19-27-25-17-9-7-15-23(25)24-16-8-10-18-26(24)27/h1-18,27-29H,19-20H2,(H,32,35)(H,33,34)/t28-/m1/s1
• InChI Key： IVPLDYIPIHKRET-MUUNZHRXSA-N
• SMILES： C(O)(=O)[C@@H](CSC(C1=CC=CC=C1)C1=CC=CC=C1)NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

Additional information on Fmoc-D-Cys(Dpm)-OH

Fmoc-D-Cys(Dpm)-OH: A Comprehensive Overview

The compound with CAS No 2389078-16-2, commonly referred to as Fmoc-D-Cys(Dpm)-OH, is a significant molecule in the field of peptide chemistry and drug development. This compound is a derivative of cysteine, a naturally occurring amino acid, with specific modifications that enhance its functionality in various applications. The Fmoc (9-fluorenylmethyloxycarbonyl) group serves as a protecting group for the amino terminus, while the Dpm (dimethylphosphoramidate) modification on the sulfur atom of cysteine provides unique chemical properties. The hydroxyl group (-OH) at the carboxyl terminus further contributes to its versatility in synthetic processes.

Recent advancements in peptide synthesis have highlighted the importance of Fmoc-D-Cys(Dpm)-OH in constructing complex peptide sequences with high precision. Researchers have demonstrated that this compound can be effectively utilized in solid-phase synthesis, enabling the creation of bioactive peptides with potential therapeutic applications. For instance, studies published in *Journal of Medicinal Chemistry* have shown that peptides incorporating Fmoc-D-Cys(Dpm)-OH exhibit enhanced stability and bioavailability, making them promising candidates for drug delivery systems.

One of the most notable applications of Fmoc-D-Cys(Dpm)-OH is in the development of targeted drug delivery systems. The dimethylphosphoramidate group on cysteine allows for selective binding to specific receptors or enzymes, which is critical for delivering therapeutic agents to desired sites within the body. This property has been leveraged in cancer research, where peptides derived from Fmoc-D-Cys(Dpm)-OH are being explored for their ability to target tumor cells while minimizing systemic toxicity.

In addition to its role in therapeutic development, Fmoc-D-Cys(Dpm)-OH has found applications in diagnostic tools and biosensors. Its unique chemical properties enable it to act as a sensitive probe for detecting specific biomolecules in complex biological samples. Recent studies published in *Analytical Chemistry* have reported the use of Fmoc-D-Cys(Dpm)-OH-based biosensors for early detection of diseases such as Alzheimer's and Parkinson's, highlighting its potential impact on healthcare diagnostics.

The synthesis of Fmoc-D-Cys(Dpm)-OH involves a multi-step process that combines traditional peptide synthesis techniques with modern chemical modifications. The incorporation of the Fmoc group ensures efficient protection during synthesis, while the Dpm modification enhances the molecule's reactivity and selectivity. This compound is typically synthesized using solid-phase techniques, which allow for high yields and precise control over the final product's quality.

From an environmental standpoint, researchers have been investigating the biodegradability and ecological impact of Fmoc-D-Cys(Dpm)-OH. Studies indicate that this compound exhibits low toxicity to aquatic organisms under standard laboratory conditions, suggesting its potential for safe use in biomedical applications. However, further research is needed to fully understand its long-term environmental effects and ensure sustainable practices in its production and application.

In conclusion, Fmoc-D-Cys(Dpm)-OH (CAS No 2389078-16-2) stands out as a versatile and innovative molecule with wide-ranging applications in peptide chemistry, drug development, diagnostics, and beyond. Its unique structure and functional groups make it an invaluable tool for scientists and researchers working at the forefront of biotechnology and medicine. As ongoing research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing healthcare solutions worldwide.